molecular formula C13H22N2O3 B8335288 Tert-butyl 3-(pyrrolidine-1-carbonyl)azetidine-1-carboxylate CAS No. 1257294-00-0

Tert-butyl 3-(pyrrolidine-1-carbonyl)azetidine-1-carboxylate

Cat. No.: B8335288
CAS No.: 1257294-00-0
M. Wt: 254.33 g/mol
InChI Key: BKRBMWOZEMRBDI-UHFFFAOYSA-N
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Description

Tert-butyl 3-(pyrrolidine-1-carbonyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C13H22N2O3 and its molecular weight is 254.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

1257294-00-0

Molecular Formula

C13H22N2O3

Molecular Weight

254.33 g/mol

IUPAC Name

tert-butyl 3-(pyrrolidine-1-carbonyl)azetidine-1-carboxylate

InChI

InChI=1S/C13H22N2O3/c1-13(2,3)18-12(17)15-8-10(9-15)11(16)14-6-4-5-7-14/h10H,4-9H2,1-3H3

InChI Key

BKRBMWOZEMRBDI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C1)C(=O)N2CCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Pyrrolidine (271 μL, 5.50 mmol) was added to a solution of azetidine-1,3-dicarboxylic acid mono-tert-butyl ester (1.0 g, 4.97 mmol), HATU (2.09 g, 5.50 mmol) and DIPEA (2.18 mL, 12.52 mmol) in DMF (100 mL) and the resulting mixture stirred at ambient temperature for 1 h, then concentrated in vacuo. The resulting oil was partitioned between EtOAc and water. The organic layer was separated, washed with water and brine, then dried (MgSO4) and concentrated in vacuo to give 3-(pyrrolidine-1-carbonyl)azetidine-1-carboxylic acid tert-butyl ester as a colourless oil. TFA (3 mL) was added to a solution of 3-(pyrrolidine-1-carbonyl)-azetidine-1-carboxylic acid tert-butyl ester in DCM (15 mL) and the mixture stirred at ambient temperature for 1 h, then loaded onto an Isolute® SCX-2 cartridge (25 g). The cartridge was then washed with methanol and the desired product was subsequently eluted using 2 M NH3 in MeOH. The product was collected and concentrated in vacuo to afford the title compound as a colourless oil (550 mg, 72%). 1H NMR (CD3OD, 400 MHz) δ 3.93-3.65 (m, 5H); 3.43-3.28 (m, 4H) and 2.00-1.81 (m, 4H).
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271 μL
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2.09 g
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2.18 mL
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100 mL
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